Cas no 124727-02-2 (2H-1-Benzopyran-2-one,8-[(2R)-3-(b-D-glucopyranosyloxy)-2-hydroxy-3-methylbutyl]-7-hydroxy-)

• Product name: 2H-1-Benzopyran-2-one,8-[(2R)-3-(b-D-glucopyranosyloxy)-2-hydroxy-3-methylbutyl]-7-hydroxy-
• CAS No: 124727-02-2
• MF: C₂₀H₂₆O₁₀
• MW: 426.41444
• CID: 157029
• PubChem ID: 5491576

2H-1-Benzopyran-2-one,8-[(2R)-3-(b-D-glucopyranosyloxy)-2-hydroxy-3-methylbutyl]-7-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,8-[(2R)-3-(b-D-glucopyranosyloxy)-2-hydroxy-3-methylbutyl]-7-hydroxy-
• 7-hydroxy-8-[(2R)-2-hydroxy-3-methyl-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybutyl]chromen-2-one
• 2H-1-Benzopyran-2-one, 8-(3-(beta-D-glucopyranosyloxy)-2-hydroxy-3- methylbutyl)-7-hydroxy-, (R)-
• Tortuoside
• 124727-02-2
• DTXSID70154468
• (-)-Devenyoside A

• Inchi： InChI=1S/C20H26O10/c1-20(2,30-19-17(27)16(26)15(25)12(8-21)28-19)13(23)7-10-11(22)5-3-9-4-6-14(24)29-18(9)10/h3-6,12-13,15-17,19,21-23,25-27H,7-8H2,1-2H3/t12-,13-,15-,16+,17-,19+/m1/s1
• InChI Key： NXXWVYSMCQDTBE-LDSJTTMQSA-N
• SMILES： OC[C@H]1O[C@@H](OC([C@@H](CC2=C(O)C=CC3C=CC(OC2=3)=O)O)(C)C)[C@H](O)[C@@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 426.152597
• Monoisotopic Mass: 426.152597
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 166
• XLogP3: -0.5

Experimental Properties

• Density: 1.53
• Boiling Point: 755.7°Cat760mmHg
• Flash Point: 266.7°C
• Refractive Index: 1.656